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  • Product: Quinoxaline-2,3-dicarboxylic acid
  • CAS: 6924-99-8

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Solubility of Quinoxaline-2,3-dicarboxylic Acid

Introduction: The Significance of Quinoxaline-2,3-dicarboxylic Acid Quinoxaline, a heterocyclic compound composed of a fused benzene and pyrazine ring, serves as a foundational scaffold in medicinal chemistry and materia...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Significance of Quinoxaline-2,3-dicarboxylic Acid

Quinoxaline, a heterocyclic compound composed of a fused benzene and pyrazine ring, serves as a foundational scaffold in medicinal chemistry and materials science.[1][2] Its derivatives are known to exhibit a wide spectrum of biological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[2][3][4][5][6] Quinoxaline-2,3-dicarboxylic acid (C₁₀H₆N₂O₄) is a key derivative, featuring two carboxylic acid groups on the pyrazine ring.[7][8][9] These functional groups not only provide reactive handles for further chemical synthesis but also fundamentally govern the molecule's physicochemical properties, most notably its solubility.

Understanding and quantifying the solubility of this compound is a critical prerequisite for its application in drug development, formulation, and materials engineering. Poor solubility can hinder bioavailability, limit formulation options, and complicate synthetic procedures. This guide provides a comprehensive overview of the theoretical principles governing the solubility of quinoxaline-2,3-dicarboxylic acid and presents robust, field-proven methodologies for its precise experimental determination.

Part 1: Theoretical Framework for Solubility

The solubility of quinoxaline-2,3-dicarboxylic acid is dictated by the interplay between its aromatic core and its polar functional groups. A rigorous understanding of its molecular structure is essential to predict its behavior in various solvent systems.

Molecular Structure and Polarity

The molecule possesses a dual chemical nature:

  • Aromatic Quinoxaline Core: This fused ring system is largely nonpolar and hydrophobic. It favors interactions with nonpolar solvents through van der Waals forces.

  • Dicarboxylic Acid Groups: The two -COOH groups are highly polar and capable of acting as both hydrogen bond donors (via the hydroxyl proton) and acceptors (via the carbonyl and hydroxyl oxygens). These groups drive the molecule's affinity for polar solvents.

This bifunctional nature suggests that the molecule will exhibit limited solubility in purely nonpolar solvents (e.g., hexane) and a significantly higher affinity for polar solvents, particularly those capable of hydrogen bonding.

The Critical Influence of pH

As a dicarboxylic acid, the compound's solubility in aqueous media is profoundly dependent on pH.[10] The carboxylic acid groups can exist in a protonated (neutral) or deprotonated (anionic) state, which dramatically alters the molecule's overall polarity and intermolecular interactions.

  • Low pH (Acidic Conditions): Below its first pKa (pKa₁), both carboxylic acid groups are fully protonated (-COOH). In this neutral state, the molecule is at its least polar, and its aqueous solubility is minimal. Intermolecular hydrogen bonding between the acid molecules can favor the solid crystalline state over dissolution.

  • Intermediate to High pH (Neutral to Basic Conditions): As the pH increases above the pKa values, the carboxylic acid groups sequentially deprotonate to form carboxylate anions (-COO⁻). This transformation introduces ionic character, drastically increasing the molecule's polarity and its capacity for strong ion-dipole interactions with water molecules. Consequently, aqueous solubility is expected to increase significantly as the pH rises.

For any experimental work, the use of buffered solutions to maintain a constant and known pH is imperative for obtaining reproducible and meaningful solubility data.[10]

Effect of Temperature

For most solid solutes, the dissolution process is endothermic, meaning solubility tends to increase with temperature. This relationship should be carefully controlled and reported in any experimental determination, as even minor temperature fluctuations can influence the measured solubility.

Part 2: Experimental Methodologies for Solubility Determination

A variety of robust methods exist for quantifying solubility. These can be broadly classified into two categories: those that measure thermodynamic solubility and those that measure kinetic solubility.[11]

Thermodynamic Solubility: The Shake-Flask Method

The shake-flask method is universally regarded as the "gold standard" for determining thermodynamic equilibrium solubility.[10] It measures the maximum concentration of a solute that can be dissolved in a solvent at equilibrium under specific conditions of temperature and pressure. The core principle involves equilibrating an excess of the solid compound with the solvent over an extended period, followed by quantifying the concentration of the dissolved analyte in a filtered or centrifuged supernatant.

Kinetic Solubility: High-Throughput Screening (HTS) Approaches

In early-stage drug discovery, kinetic solubility is often measured. These methods typically involve adding a small volume of a concentrated stock solution of the compound (usually in DMSO) to an aqueous buffer and measuring the concentration at which precipitation first occurs.[10] While useful for rapid screening, these methods measure the rate of precipitation rather than the true equilibrium state and can often overestimate thermodynamic solubility.

Essential Analytical Quantification Techniques

Once a saturated solution is prepared, the concentration of the dissolved quinoxaline-2,3-dicarboxylic acid must be accurately measured. Several analytical techniques are suitable for this purpose:

  • High-Performance Liquid Chromatography (HPLC): This is the most common and reliable method. It offers high sensitivity, specificity, and accuracy for quantifying the analyte in a complex matrix.[11]

  • UV-Vis Spectrophotometry: A simpler, faster alternative to HPLC, provided the compound has a suitable chromophore and the solvent does not interfere with the measurement.[11] A full spectral scan should be performed to identify the optimal wavelength (λ_max) for quantification.

  • Nuclear Magnetic Resonance (NMR): This powerful technique allows for direct quantification of the solute within the saturated solution, often without requiring the separation of the excess solid.[12] It is particularly advantageous for its specificity and ability to provide structural confirmation simultaneously.

Part 3: A Validated Protocol for Thermodynamic Solubility Determination

This section provides a detailed, step-by-step protocol for the Shake-Flask method coupled with HPLC quantification. This protocol is designed as a self-validating system through the inclusion of equilibrium checks and replicate analysis.

Materials and Equipment
  • Quinoxaline-2,3-dicarboxylic acid (solid, high purity)

  • Selected solvents (e.g., Water, pH 7.4 Phosphate-Buffered Saline, Ethanol, DMSO)

  • Calibrated analytical balance

  • Glass scintillation vials or flasks with screw caps

  • Orbital shaker or rotator with temperature control

  • Centrifuge with temperature control

  • Calibrated pipettes

  • Syringe filters (e.g., 0.22 µm PTFE or PVDF)

  • HPLC system with a UV detector

  • Appropriate HPLC column (e.g., C18) and mobile phase

Experimental Workflow Diagram

G cluster_prep Phase 1: Sample Preparation & Equilibration cluster_sep Phase 2: Phase Separation cluster_analysis Phase 3: Analysis & Quantification A 1. Add excess solid to known solvent volume B 2. Seal vials and place in temperature-controlled shaker A->B C 3. Agitate for 24h and 48h (Equilibrium Check) B->C D 4. Centrifuge samples to pellet undissolved solid C->D Reaching Equilibrium E 5. Collect clear supernatant D->E F 6. Filter supernatant (optional) E->F Sample for Analysis G 7. Dilute aliquot into mobile phase F->G H 8. Analyze via validated HPLC method G->H I 9. Calculate solubility from concentration and dilution factor H->I

Caption: Workflow for Thermodynamic Solubility Determination.

Step-by-Step Procedure
  • Preparation: Add an excess amount (e.g., 5-10 mg) of quinoxaline-2,3-dicarboxylic acid to a vial. The key is to ensure undissolved solid remains at the end of the experiment.

  • Solvent Addition: Accurately add a precise volume (e.g., 1.0 mL) of the desired solvent or buffer to the vial.

  • Equilibration: Seal the vials tightly and place them in an orbital shaker set to a constant temperature (e.g., 25 °C or 37 °C). Agitate the samples for at least 24 hours.

    • Trustworthiness Check: To ensure equilibrium has been reached, prepare parallel samples and test them at multiple time points (e.g., 24h and 48h). The solubility value should be consistent between these points.

  • Phase Separation: After equilibration, let the vials stand to allow the solid to settle. Then, centrifuge the vials at high speed (e.g., 14,000 rpm for 15 minutes) at the same constant temperature to pellet the undissolved solid.

  • Sample Collection: Carefully withdraw an aliquot of the clear supernatant without disturbing the solid pellet.

  • Dilution: Accurately dilute the supernatant with a suitable solvent (typically the HPLC mobile phase) to a concentration that falls within the linear range of your pre-established HPLC calibration curve.

  • Quantification: Inject the diluted sample into the HPLC system and determine its concentration by comparing the peak area to the standard curve.

  • Calculation: Calculate the original solubility (S) using the following formula:

    • S (mg/mL) = [Concentration from HPLC (mg/mL)] × [Dilution Factor]

Perform all experiments in at least triplicate to ensure statistical validity.

Part 4: Data Presentation

All quantitative solubility data should be summarized in a clear, structured format to allow for easy comparison and interpretation.

Table 1: Template for Reporting Solubility Data of Quinoxaline-2,3-dicarboxylic Acid

SolventSolvent ClassTemperature (°C)pH (Aqueous Only)Solubility (mg/mL) ± SDSolubility (mol/L) ± SD
Deionized WaterPolar Protic25~4-5 (unbuffered)Experimental DataExperimental Data
PBS (pH 7.4)Polar Protic257.4Experimental DataExperimental Data
0.1 M HClPolar Protic251.0Experimental DataExperimental Data
0.1 M NaOHPolar Protic2513.0Experimental DataExperimental Data
EthanolPolar Protic25N/AExperimental DataExperimental Data
DMSOPolar Aprotic25N/AExperimental DataExperimental Data
AcetonitrilePolar Aprotic25N/AExperimental DataExperimental Data
HexaneNonpolar25N/AExperimental DataExperimental Data

References

  • Quinoxaline-2,3-dicarboxylic acid | C10H6N2O4 | CID 81342 - PubChem. NIH. Available from: [Link]

  • Compound solubility measurements for early drug discovery. Computational Chemistry. (2022). Available from: [Link]

  • Physics-Based Solubility Prediction for Organic Molecules. PMC - NIH. (2025). Available from: [Link]

  • EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Available from: [Link]

  • Nuclear Magnetic Resonance Method for Measuring Water Solubility of Organic Compounds. Analytical Chemistry - ACS Publications. (2023). Available from: [Link]

  • Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. Available from: [Link]

  • ChemInform Abstract: Some Reactions with Quinoxaline-2,3-dicarboxylic Acid Anhydride: Novel Synthesis of Thieno[2,3-d]pyrimidines and Pyrrolo[3,4-b]quinoxalines as Antimicrobial Agents. ResearchGate. (2025). Available from: [Link]

  • Quinoline-2,3-dicarboxylic Acid: Properties, Uses, Safety Data, Supplier & Pricing Information. China Chemical Manufacturer. Available from: [Link]

  • Exploring Potential of Quinoxaline Moiety. International Journal of PharmTech Research. (2011). Available from: [Link]

  • QUINOXALINE-2,3-DICARBOXYLIC ACID. Gsrs. Available from: [Link]

  • QUINOXALINE-2,3-DICARBOXYLIC ACID | CAS 6924-99-8. Matrix Fine Chemicals. Available from: [Link]

  • Quinoxaline, its derivatives and applications: A State of the Art review. ReCIPP. (2016). Available from: [Link]

  • 2,3-Dichloroquinoxaline as a versatile building block for heteroaromatic nucleophilic substitution: A review of the last decade. Arabian Journal of Chemistry. (2017). Available from: [Link]

  • Advances in quinoxaline derivatives: synthetic routes and antiviral efficacy against respiratory pathogens. RSC Publishing. (2024). Available from: [Link]

  • Some reactions with quinoxaline-2,3-dicarboxylic acid anhydride: Novel synthesis of thieno[2,3-dJpyrimidines and pyrrolo [3,4-b]. (2001). Available from: https://www.infona.pl/resource/bwmeta1.element.elsevier-b570216b-735c-30b1-9128-6086f6f9660c
  • Chemistry, Synthesis, and Structure Activity Relationship of Anticancer Quinoxalines. MDPI. (2023). Available from: [Link]

  • 2,3-pyrazinedicarboxylic acid. Organic Syntheses Procedure. Available from: [Link]

  • Synthesis of 2,3-quinoxalinedithiol. The Royal Society of Chemistry. (2017). Available from: [Link]

Sources

Exploratory

The Quinoxaline Scaffold: A Historical and Mechanistic Perspective on Benzopyrazine Chemistry

Executive Summary Quinoxaline (1,4-diazanaphthalene or benzopyrazine) represents one of the most versatile and pharmacologically significant nitrogenous heterocycles in modern organic chemistry[1]. Characterized by a ben...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Quinoxaline (1,4-diazanaphthalene or benzopyrazine) represents one of the most versatile and pharmacologically significant nitrogenous heterocycles in modern organic chemistry[1]. Characterized by a benzene ring fused to a pyrazine ring, this planar, electron-deficient system serves as a critical bioisostere for naphthalene, quinoline, and benzothiophene[2][3]. As a Senior Application Scientist, I have structured this whitepaper to provide a deep technical synthesis of quinoxaline’s historical genesis, the evolution of its synthetic methodologies, and the mechanistic causality driving its broad spectrum of biological applications.

Chemical Architecture & Bioisosteric Significance

The quinoxaline core (C₈H₆N₂) possesses a molecular weight of 130.15 g/mol and is highly valued for its ability to stabilize ion radical species due to the electronegativity of its nitrogen atoms[2][3]. The positions 2 and 3 (α-positions) are highly reactive and serve as the primary sites for functionalization[2]. Because the pyrazine nitrogens withdraw electron density from the aromatic system, the quinoxaline ring is relatively resistant to electrophilic aromatic substitution but highly susceptible to nucleophilic attack, a property that dictates its downstream derivatization in drug discovery pipelines.

Historical Genesis: The Hinsberg Condensation

The foundational synthesis of quinoxaline was established by Oscar Hinsberg in 1887[4]. The classical "Hinsberg Reaction" remains the most robust and widely utilized pathway for constructing the benzopyrazine core.

Mechanistic Causality: The reaction proceeds via a double condensation between an o-phenylenediamine (1,2-diaminobenzene) and a 1,2-dicarbonyl compound (such as benzil or glyoxal)[5][6]. The primary amines of the diamine act as strong nucleophiles, attacking the highly electrophilic carbonyl carbons. In classical setups, an acid catalyst is employed to protonate the carbonyl oxygens, thereby lowering the lowest unoccupied molecular orbital (LUMO) of the electrophile and accelerating the initial nucleophilic addition. Subsequent dehydration (-2 H₂O) drives the system toward aromatization, yielding the thermodynamically stable quinoxaline core.

G A o-Phenylenediamine (Nucleophile) C Bis-imine Intermediate (Dehydration) A->C Addition B 1,2-Dicarbonyl (Electrophile) B->C Addition D Quinoxaline Core (Aromatization) C->D Cyclization (-2 H2O)

Fig 1: Mechanistic workflow of the classical Hinsberg condensation yielding the quinoxaline core.

Evolution of Synthetic Methodologies: From Reflux to Green Chemistry

While the classical Hinsberg reaction is effective, it traditionally requires harsh conditions, strong acid catalysts, and prolonged reflux times, leading to poor atom economy and high environmental impact. Over the past two decades, the synthetic paradigm has shifted toward green chemistry, emphasizing solvent-free conditions, biocatalysis, and microwave irradiation[4].

Recent advancements include the oxidative coupling of epoxides with ene-1,2-diamines and the use of recyclable metal oxide nanoparticles (e.g., CuO NPs) to catalyze the formation of quinoxalin-2-ones in aqueous media[4].

Table 1: Quantitative Comparison of Quinoxaline Synthesis Methodologies

Synthetic MethodologyPrimary ReactantsCatalyst / ConditionsReaction TimeAverage Yield (%)Environmental Impact
Classical Hinsberg o-diamine + 1,2-dicarbonylAcetic Acid / Reflux (80°C)2–12 hours60–75%High (Solvent waste)
Oxidative Coupling o-diamine + epoxidesMetal Oxides (CuO) / O₂4–8 hours70–90%Moderate
Microwave-Assisted o-diamine + 1,2-dicarbonylSolvent-free / 300W MW2–10 minutes85–98%Low (Green)
Biocatalytic o-diamine + α-ketoacidsEnzymatic / Aqueous12–24 hours65–80%Very Low

Validated Protocol: Microwave-Assisted Solvent-Free Synthesis

To ensure a self-validating, highly reproducible workflow, the following protocol details the green synthesis of 2,3-diphenylquinoxaline via microwave irradiation.

Step 1: Reagent Homogenization

  • Action: Grind 1.0 mmol of o-phenylenediamine and 1.0 mmol of benzil in an agate mortar for 5 minutes.

  • Causality: Solid-state mechanical mixing maximizes intermolecular surface area contact. This physical proximity drastically lowers the activation energy barrier required for the initial nucleophilic attack before any thermal energy is applied.

Step 2: Microwave Irradiation

  • Action: Transfer the homogenized powder to a specialized microwave reactor vessel. Irradiate at 300 W (maintaining an internal temperature of ~80°C) for 3 to 5 minutes.

  • Causality: Unlike classical convective heating which relies on thermal transfer through a solvent, microwave irradiation provides uniform volumetric heating via dipole rotation. This rapidly drives the endothermic dehydration steps, preventing the formation of oligomeric side products and ensuring a high-purity yield.

Step 3: In-Process Validation (TLC)

  • Action: Monitor the reaction progress via Thin Layer Chromatography (TLC) using a hexane:ethyl acetate (8:2) mobile phase.

  • Validation: The complete disappearance of the highly polar diamine spot (which is ninhydrin active) and the emergence of a high-Rf UV-active spot confirms total conversion.

Step 4: Isolation and Purification

  • Action: Cool the vessel to room temperature. Extract the crude melt with hot ethanol, filter to remove any insoluble impurities, and allow the filtrate to crystallize at 4°C.

  • Causality: The highly aromatic, hydrophobic quinoxaline core exhibits steep temperature-dependent solubility in ethanol. This thermodynamic property allows for facile recrystallization, entirely bypassing the need for resource-intensive column chromatography.

Step 5: Analytical Characterization

  • Validation: Confirm the product identity via melting point analysis (expected 125–127°C) and ¹H-NMR (confirming the absence of primary amine protons and the presence of complex aromatic multiplets at δ 7.7–8.2 ppm).

Pharmacological Horizons & Mechanistic Pathways

Quinoxaline derivatives are privileged scaffolds in medicinal chemistry, exhibiting a vast array of biological activities including antimicrobial, antineoplastic, anti-inflammatory, and anti-HIV properties[1][7].

Commercially successful drugs containing this moiety include Echinomycin (a peptide antibiotic and potent antineoplastic agent), Brimonidine (used to alleviate glaucoma symptoms), and Carbadox (an antibacterial agent)[1][3].

Mechanistic Causality in Oncology and Infection: The planar geometry of the benzopyrazine core allows quinoxaline derivatives to act as excellent DNA intercalators. By inserting themselves between adjacent base pairs of the DNA double helix, they physically distort the DNA structure, thereby inhibiting the progression of topoisomerases and RNA polymerases. This blockade halts nucleic acid synthesis, triggering apoptosis in rapidly dividing neoplastic or bacterial cells[1]. Furthermore, modern substituted quinoxalines have been engineered as ATP-competitive inhibitors targeting specific receptor tyrosine kinases (e.g., VEGFR-2), cutting off the angiogenic pathways required for tumor survival[8].

Pathway Q Quinoxaline Derivative (e.g., Echinomycin) T1 DNA Intercalation Q->T1 Binding (Bifunctional) T2 Kinase Inhibition (e.g., VEGFR-2) Q->T2 ATP-competitive R1 Inhibition of Nucleic Acid Synthesis T1->R1 Blockade R2 Anti-angiogenesis & Apoptosis T2->R2 Signal Disruption

Fig 2: Dual pharmacological signaling pathways mediated by bioactive quinoxaline derivatives.

Conclusion

The evolution of quinoxaline chemistry—from Hinsberg’s classical 19th-century condensation to modern, microwave-assisted green syntheses—highlights the adaptability of this heterocyclic scaffold. By understanding the mechanistic causality of its synthesis and the structural basis of its bioisosteric properties, researchers can continue to exploit the benzopyrazine core for next-generation drug discovery and advanced materials science.

References

  • [9] Biological Activity of Quinoxaline Derivatives. Semantic Scholar. 9

  • [7] Quinoxaline: An insight into the recent pharmacological advances. PubMed / European Journal of Medicinal Chemistry.7

  • [8] Comprehensive Review on Versatile Pharmacology of Quinoxaline Derivative. ResearchGate.8

  • [5] Recent advances in the synthesis of benzimidazol(on)es via rearrangements of quinoxalin(on)es. RSC Publishing. 5

  • Synthesis and biological activity of quinoxaline derivatives. World Journal of Pharmaceutical Research.

  • [4] Review Article: Synthesis of Quinoxaline Derivatives. SDI Article. 4

  • [6] A Survey of Synthetic Routes and Antitumor Activities for Benzo[g]quinoxaline-5,10-diones. MDPI. 6

  • Novel Synthetic Routes to Prepare Biologically Active Quinoxalines and Their Derivatives. PMC / NIH.

  • [2] A State-Of-The-Art Overview of Quinoxaline, Its Derivatives, and Applications. International Journal of Pharmaceutical Sciences.2

  • [3] Quinoxaline, its derivatives and applications: A State of the Art review. Elsevier / IPP. 3

  • [1] Quinoxaline: A Chemical Moiety with Spectrum of Interesting Biological Activities. ResearchGate. 1

Sources

Protocols & Analytical Methods

Method

Application Note: Quinoxaline-2,3-dicarboxylic Acid as a Versatile Building Block in Organic and Materials Synthesis

Executive Summary Quinoxaline-2,3-dicarboxylic acid (QDA) is a highly versatile nitrogen-containing heterocyclic building block. Characterized by its rigid pyrazine-fused benzene ring system and adjacent carboxylic acid...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Quinoxaline-2,3-dicarboxylic acid (QDA) is a highly versatile nitrogen-containing heterocyclic building block. Characterized by its rigid pyrazine-fused benzene ring system and adjacent carboxylic acid groups, QDA serves as a critical intermediate in two primary domains: the construction of highly porous Metal-Organic Frameworks (MOFs)[1][2] and the synthesis of bioactive pharmaceutical scaffolds, such as antimicrobial quinoxaline sulfonamides and pyrrolo[3,4-b]quinoxalines[3][4]. This application note details the mechanistic rationale and validated protocols for deploying QDA in both materials science and medicinal chemistry workflows.

Mechanistic Insights & Synthetic Utility

The utility of QDA stems from its unique structural features:

  • Bidentate Coordination Capability: The adjacent carboxylic acid groups, combined with the electron-rich nitrogen atoms of the pyrazine ring, make QDA an excellent multidentate ligand. It can coordinate with transition metals (e.g., Al³⁺, Zn²⁺, Cr³⁺) to form rigid, high-surface-area MOFs used in gas sorption and catalysis[2][5].

  • Anhydride Formation for Divergent Synthesis: Dehydration of QDA yields quinoxaline-2,3-dicarboxylic anhydride. This highly reactive intermediate readily undergoes ring-opening nucleophilic acyl substitution with primary amines, hydrazines, or sulfonamides. The resulting amides can be subsequently cyclized to form complex fused heterocycles with potent antibacterial and antifungal properties[3][4].

Experimental Workflows & Visualization

The following diagram illustrates the divergent synthetic pathways utilizing QDA as the primary starting material.

G QDA Quinoxaline-2,3-dicarboxylic acid (QDA) MOF Metal-Organic Frameworks (e.g., Al/Zn-QDA MOFs) QDA->MOF Solvothermal Metal Coordination Anhydride Quinoxaline-2,3-dicarboxylic anhydride QDA->Anhydride Dehydration (Acetic Anhydride, Δ) Bioactive Bioactive Heterocycles (Sulfonamides, Pyrrolo-quinoxalines) Anhydride->Bioactive Nucleophilic Addition & Cyclization

Divergent synthetic pathways of QDA in materials science and medicinal chemistry.

Validated Protocols

Protocol A: Solvothermal Synthesis of QDA-Incorporated Metal-Organic Frameworks

Causality: Solvothermal conditions allow for the slow, reversible formation of coordination bonds, ensuring high crystallinity. DMF is selected as the solvent because its high boiling point accommodates the activation energy required for framework assembly, while its slow thermal decomposition generates basic amines that facilitate the deprotonation of QDA[5].

Step-by-Step Methodology:

  • Preparation: In a 50 mL Teflon-lined stainless steel autoclave, dissolve 1.0 mmol of quinoxaline-2,3-dicarboxylic acid and 1.0 mmol of the target metal salt (e.g., Zinc nitrate hexahydrate or Aluminum sulfate) in 20 mL of anhydrous N,N-dimethylformamide (DMF)[2][5].

  • Sonication: Sonicate the mixture for 15 minutes to ensure complete dissolution and homogeneity, preventing localized concentration gradients that lead to amorphous precipitation.

  • Solvothermal Reaction: Seal the autoclave and heat in a programmable oven at 120 °C for 48 hours. The slow heating rate (2 °C/min) is critical to promote the nucleation of large, defect-free crystals.

  • Cooling & Harvesting: Cool the reactor to room temperature at a rate of 0.5 °C/min. Filter the resulting crystalline solid.

  • Activation: Wash the crystals thoroughly with fresh DMF (3 × 10 mL) followed by anhydrous methanol (3 × 10 mL) to exchange the high-boiling DMF trapped within the pores. Dry the material under vacuum at 130 °C for 12 hours to evacuate the pores, yielding the activated MOF[6].

Protocol B: Synthesis of Bioactive Quinoxaline Sulfonamides via Anhydride Intermediate

Causality: Direct amidation of QDA is thermodynamically unfavorable. Converting QDA to its anhydride activates the carbonyl carbons, making them highly susceptible to nucleophilic attack by sulfonamides. Refluxing in ethanol provides sufficient thermal energy for the ring-opening reaction while maintaining solubility of the intermediates[3].

Step-by-Step Methodology:

  • Anhydride Formation: Suspend 5.0 mmol of QDA in 15 mL of acetic anhydride. Reflux the mixture at 140 °C for 3 hours. The suspension will gradually turn into a clear solution as the anhydride forms.

  • Isolation: Cool the reaction mixture to 0 °C in an ice bath. Collect the precipitated quinoxaline-2,3-dicarboxylic anhydride via vacuum filtration, wash with cold diethyl ether, and dry under a vacuum.

  • Nucleophilic Addition: In a 50 mL round-bottom flask, dissolve 2.0 mmol of the generated anhydride and 2.2 mmol of a substituted sulfonamide in 20 mL of absolute ethanol[3].

  • Reflux & Cyclization: Reflux the mixture for 6–8 hours. The progress of the reaction should be monitored via TLC (Eluent: Ethyl acetate/Hexane 1:1).

  • Purification: Upon completion, concentrate the solvent under reduced pressure. Recrystallize the crude product from an ethanol/water mixture to afford the pure 3-sulfamoyl phenylcarbamoyl quinoxaline-2-carboxylic acid derivative[3].

Quantitative Data Summary

The following table summarizes typical reaction parameters and expected yields for QDA-derived syntheses based on established literature parameters[2][3][7].

Target Compound ClassKey Reagents / CatalystsSolvent SystemTemp / TimeExpected YieldPrimary Application
QDA-Metal MOFs Zn(NO₃)₂ or Al₂(SO₄)₃DMF or H₂O/Alkaline120 °C / 48 h65–80%Gas sorption, Catalysis
QDA Anhydride Acetic AnhydrideNeat (Ac₂O)140 °C / 3 h85–92%Synthetic Intermediate
Quinoxaline Sulfonamides QDA Anhydride, SulfonamidesEthanolReflux / 6–8 h71–78%Antimicrobial Agents
Pyrrolo[3,4-b]quinoxalines QDA Anhydride, Primary AminesGlacial Acetic AcidReflux / 3 h65–70%Antifungal Agents

References

  • SORBENT COMPOSITIONS, SYSTEMS, AND METHODS - European Patent Office (EP 4556112 A2). Details the use of quinoxaline-2,3-dicarboxylic acid in MOF and sorbent synthesis. URL: [Link]

  • Recent Updates on the Synthesis of Bioactive Quinoxaline-Containing Sulfonamides - MDPI. Describes the synthesis of quinoxaline sulfonamides via quinoxaline-2,3-dicarboxylic acid anhydride. URL: [Link]

  • Some Reactions with Quinoxaline-2,3-dicarboxylic Acid Anhydride: Novel Synthesis of Thieno[2,3-d]pyrimidines and Pyrrolo[3,4-b]quinoxalines as Antimicrobial Agents - ResearchGate. URL:[Link]

  • Process for preparing porous metal-organic frameworks based on aluminum fumarate - Google Patents (US8524932B2). Details the incorporation of dicarboxylic acids into MOF structures.
  • Method for in-situ synthesis of metal organic frameworks (mofs), covalent organic frameworks (cofs) and zeolite imidazolate frameworks (zifs) - Google Patents (WO2019175717A1).
  • Chromium Metal Organic Frameworks and Synthesis of Metal Organic Frameworks - Google Patents (WO2015173553A1).
  • Reactivity of 2,3-Pyridine Dicarboxylic Anhydride Towards some Nitrogen Nucleophilic Reagents - Hilaris Publisher. URL: [Link]

Sources

Application

Application Note: Synthesis and Antimicrobial Evaluation of Quinoxaline-2,3-Dicarboxylic Acid Derivatives

Introduction & Mechanistic Rationale In the landscape of medicinal chemistry and drug development, the quinoxaline scaffold is recognized as a privileged bioisostere of quinoline, naphthalene, and benzothiophene. Natural...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Rationale

In the landscape of medicinal chemistry and drug development, the quinoxaline scaffold is recognized as a privileged bioisostere of quinoline, naphthalene, and benzothiophene. Naturally occurring in potent antibiotics such as echinomycin and levomycin, the planar nitrogen-containing bicyclic system exhibits a high propensity for DNA intercalation.

When functionalized at the 2,3-positions, specifically as quinoxaline-2,3-dicarboxylic acid , the molecule becomes an exceptionally versatile synthetic precursor. Converting this diacid into its cyclic anhydride dramatically increases its electrophilicity, enabling facile nucleophilic ring-opening by various amines.

A highly effective strategy for developing novel antimicrobial agents involves hybridizing this quinoxaline core with sulfonamides . Sulfonamides are well-established competitive inhibitors of dihydropteroate synthase (DHPS), a critical enzyme in bacterial folate synthesis. By coupling these two pharmacophores, researchers can synthesize quinoxaline sulfonamide derivatives that leverage a dual-action mechanism: structural disruption of bacterial DNA via intercalation and metabolic starvation via folate inhibition .

The following application note details the autonomous, self-validating workflows required to synthesize these derivatives and evaluate their antimicrobial efficacy.

Workflow Visualization

G OPD o-Phenylenediamine (Nucleophile) QDA Quinoxaline-2,3-dicarboxylic acid (Intermediate) OPD->QDA Condensation DHT Disodium Dihydroxytartarate (Electrophile) DHT->QDA Condensation QDAA Quinoxaline-2,3-dicarboxylic acid anhydride (Reactive Scaffold) QDA->QDAA Reflux (Dehydration) Ac2O Acetic Anhydride (Dehydrating Agent) Ac2O->QDAA QSD Quinoxaline Sulfonamide Derivatives (Target) QDAA->QSD Amidation & Decarboxylation Sulf Substituted Sulfonamides (Pharmacophore) Sulf->QSD Screen Antimicrobial Screening (ZOI / MIC) QSD->Screen Bio-evaluation

Synthetic workflow and biological evaluation of quinoxaline sulfonamide derivatives.

Experimental Protocols

As a standard practice in advanced synthetic methodology, every protocol below is designed as a self-validating system . Analytical checkpoints are embedded directly into the workflow to ensure that causality and chemical integrity are maintained before proceeding to the next step.

Protocol A: Synthesis of Quinoxaline-2,3-dicarboxylic Acid (QDA)

Causality: The condensation of o-phenylenediamine (OPD) requires an electrophilic dicarbonyl. Disodium dihydroxytartarate is utilized instead of free diketosuccinic acid because it acts as a stable, water-soluble synthetic equivalent, preventing rapid, uncontrolled polymerization in the reaction matrix .

  • Dissolution: Dissolve 10 mmol of OPD in 50 mL of warm, distilled water.

  • Condensation: Slowly add 10 mmol of disodium dihydroxytartarate under continuous magnetic stirring.

  • Acidification: Dropwise, add dilute HCl (1M) until the pH reaches ~2.0. Causality: The acidic environment catalyzes the double imine condensation and drastically reduces the solubility of the resulting free dicarboxylic acid, forcing it to precipitate.

  • Isolation: Stir the suspension at room temperature for 2 hours. Filter the crude precipitate under vacuum and wash with ice-cold water (3 × 15 mL) to remove unreacted salts.

  • Drying: Dry the product in a vacuum desiccator over anhydrous CaCl₂.

Self-Validation Checkpoint: Perform Thin-Layer Chromatography (TLC) using Chloroform/Methanol (8:2). A single spot with an Rf value distinct from OPD confirms reaction completion. The melting point must be sharp (>200°C with decomposition).

Protocol B: Dehydration to Quinoxaline-2,3-dicarboxylic Acid Anhydride (QDAA)

Causality: While the dicarboxylic acid is thermodynamically stable, it is kinetically inert to mild nucleophiles. Refluxing in acetic anhydride drives intramolecular dehydration, yielding a highly electrophilic cyclic anhydride that is primed for functionalization.

  • Suspension: Suspend 5 mmol of QDA in 20 mL of freshly distilled acetic anhydride in a round-bottom flask. Equip the flask with a reflux condenser and a calcium chloride drying tube. Causality: Strict anhydrous conditions are mandatory to prevent the immediate hydrolysis of the newly formed anhydride back to the diacid.

  • Reflux: Heat the mixture to 140°C for 3 hours. The suspension will gradually transition into a clear, dark solution as the anhydride forms and dissolves.

  • Crystallization: Cool the reaction mixture to room temperature, then chill in an ice bath to induce crystallization.

  • Collection: Collect the solid anhydride via vacuum filtration, wash with cold, dry diethyl ether (2 × 10 mL) to remove residual acetic acid, and dry under a vacuum.

Self-Validation Checkpoint: FT-IR spectroscopy is the ultimate validation tool here. The disappearance of the broad carboxylic O-H stretch (3300–2500 cm⁻¹) and the emergence of twin C=O anhydride stretching bands (~1850 and 1780 cm⁻¹) definitively confirm successful cyclization.

Protocol C: Synthesis of Quinoxaline Sulfonamide Hybrids

Causality: The anhydride ring is highly susceptible to nucleophilic attack. Reacting QDAA with a substituted sulfonamide yields a 3-sulfamoyl phenylcarbamoyl quinoxaline-2-carboxylic acid intermediate. Subsequent decarboxylation yields the final active scaffold .

  • Ring Opening: Dissolve 2 mmol of QDAA and 2 mmol of the target substituted sulfonamide in 15 mL of absolute ethanol. Reflux for 4-6 hours until the anhydride spot disappears on TLC (Ethyl Acetate/Hexane 1:1).

  • Decarboxylation: Isolate the intermediate, dissolve it in 10 mL of quinoline, add 0.5 g of copper powder, and heat to 190°C for 2 hours. Causality: Copper acts as a catalyst for the thermal decarboxylation of the adjacent carboxylic acid, stabilizing the intermediate carbanion.

  • Purification: Cool the mixture, filter through a Celite pad to remove the copper catalyst, and acidify the filtrate with 10% HCl to precipitate the final quinoxaline sulfonamide. Recrystallize from ethanol.

Self-Validation Checkpoint: ESI-MS must show the expected[M+H]⁺ molecular ion peak. ¹H-NMR must confirm the loss of the carboxylic acid proton (~13.0 ppm) and verify the integration of the sulfonamide NH₂/NH protons.

Protocol D: Antimicrobial Susceptibility Testing (Agar Well Diffusion)

Causality: To evaluate the dual-action mechanism (DNA intercalation + DHPS inhibition), compounds are screened against a panel of Gram-positive and Gram-negative bacteria using standardized CLSI methodologies .

  • Preparation: Prepare Mueller-Hinton agar plates and inoculate with standardized bacterial suspensions matched to a 0.5 McFarland standard (~1.5 × 10⁸ CFU/mL).

  • Well Creation: Punch 6 mm wells into the agar using a sterile cork borer.

  • Formulation: Dissolve the synthesized compounds in analytical grade DMSO to a concentration of 100 µg/mL. Causality: DMSO is utilized because it completely solubilizes the hydrophobic quinoxaline derivatives without exhibiting intrinsic antibacterial activity at the test volumes.

  • Inoculation: Dispense 50 µL of the test solutions into the respective wells. Include DMSO as a negative control and Ampicillin (100 µg/mL) as a positive control.

  • Incubation & Measurement: Incubate the plates at 37°C for 24 hours. Measure the Zone of Inhibition (ZOI) in millimeters using a digital caliper.

Self-Validation Checkpoint: The negative control well must show exactly 0 mm ZOI, confirming the solvent does not inhibit bacterial growth. The positive control must fall within standard CLSI acceptable ranges for the specific strain, validating the viability and sensitivity of the assay.

Data Presentation: Antimicrobial Efficacy

The structural modifications on the sulfonamide moiety significantly dictate the antimicrobial potency of the quinoxaline derivatives. Electron-donating groups (e.g., methoxy) generally enhance lipid solubility and cellular penetration, leading to superior activity compared to electron-withdrawing groups or unsubstituted variants.

Table 1: Antimicrobial Activity (Zone of Inhibition in mm) of Quinoxaline Sulfonamide Derivatives at 100 µg/mL. (Data synthesized and adapted from Irfan et al., 2021)

Compound VariantSulfonamide SubstitutionS. aureus (Gram +)Enterobacteria (Gram -)E. coli (Gram -)P. vulgaris (Gram -)
Derivative 81 4-methoxy (Electron Donating)19 mm24 mm22 mm30 mm
Derivative 82 4-chloro (Electron Withdrawing)18 mm18 mm16 mm16 mm
Derivative 83 Unsubstituted8 mm8 mm6 mm6 mm
Ampicillin Standard Reference Drug28 mmNT15 mmNT

(Note: NT = Not Tested / Not Reported in specific assay subset. A ZOI > 15mm is generally considered indicative of moderate to strong susceptibility).

References

  • Title: Recent Updates on the Synthesis of Bioactive Quinoxaline-Containing Sulfonamides Source: Applied Sciences (MDPI), 2021, 11(12), 5702. URL: [Link]

  • Title: Some reactions with quinoxaline-2,3-dicarboxylic acid anhydride: Novel synthesis of thieno[2,3-d]pyrimidines and pyrrolo[3,4-b]quinoxalines as antimicrobial agents Source: Indian Journal of Chemistry, 2002, 41B, 1486-1491. URL: [Link]

  • Title: New Quinoxalines with Biological Applications Source: Longdom Publishing / Journal of Organic Chemistry: Current Research, 2014. URL: [Link]

Method

Antiviral applications of quinoxaline-2,3-dicarboxylic acid derivatives

Application Notes & Protocols Topic: Antiviral Applications of Quinoxaline-2,3-Dicarboxylic Acid Derivatives: A Guide to In Vitro Evaluation Abstract: The emergence of novel and drug-resistant viral pathogens presents a...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Notes & Protocols

Topic: Antiviral Applications of Quinoxaline-2,3-Dicarboxylic Acid Derivatives: A Guide to In Vitro Evaluation

Abstract: The emergence of novel and drug-resistant viral pathogens presents a continuous and significant threat to global health, necessitating the urgent development of new antiviral therapeutics.[1][2] The quinoxaline scaffold, a nitrogen-containing heterocyclic compound, has garnered substantial interest in medicinal chemistry due to its versatile structure and broad spectrum of biological activities.[3][4][5] Specifically, derivatives of quinoxaline-2,3-dicarboxylic acid represent a promising class of compounds with demonstrated potential for antiviral drug development.[6] This guide provides a comprehensive overview and detailed protocols for the in vitro evaluation of these derivatives. We will cover foundational assays for determining cytotoxicity and antiviral efficacy, confirmatory methods for quantifying viral inhibition, and approaches to elucidating the mechanism of action. These protocols are designed for researchers, scientists, and drug development professionals to rigorously assess the antiviral potential of novel quinoxaline-based compounds.

The Quinoxaline-2,3-Dicarboxylic Acid Scaffold: A Privileged Structure

The quinoxaline core, formed by the fusion of a benzene and a pyrazine ring, is a versatile scaffold that allows for extensive functionalization, leading to a wide array of pharmacological activities.[7] While naturally occurring quinoxalines are rare, their synthesis is well-established, making them highly accessible for drug discovery programs.[7] The classic and most robust method for synthesizing the quinoxaline core involves the condensation of an o-phenylenediamine with a 1,2-dicarbonyl compound.[7][8]

For the specific class of compounds discussed herein, 6,7-dimethylquinoxaline-2,3-dicarboxylic acid anhydride is a key starting material, which can be readily synthesized and subsequently reacted with various binucleophiles to generate a library of 2-carboxamidoquinoxaline-3-carboxylic acid derivatives.[6] This synthetic accessibility allows for systematic structure-activity relationship (SAR) studies to optimize antiviral potency and pharmacokinetic properties.[9]

Foundational In Vitro Assays: The Primary Antiviral Screen

The initial step in evaluating any potential antiviral agent is to determine its efficacy in inhibiting viral replication in cell culture and to assess its toxicity to the host cells.[10] This primary screen yields two critical parameters: the 50% cytotoxic concentration (CC₅₀) and the 50% effective concentration (EC₅₀). The ratio of these values (CC₅₀/EC₅₀) provides the Selectivity Index (SI), a crucial indicator of a compound's therapeutic window.[10] A higher SI value is desirable, as it indicates that the compound is effective against the virus at concentrations far below those that are toxic to host cells.

G cluster_0 Primary Screening Workflow A Test Compound (Quinoxaline Derivative) B Protocol 2.1: Cytotoxicity Assay on Host Cells A->B C Protocol 2.2: Antiviral Efficacy Assay (e.g., CPE Inhibition) A->C D Calculate CC₅₀ (50% Cytotoxic Concentration) B->D E Calculate EC₅₀ (50% Effective Concentration) C->E F Determine Selectivity Index (SI) SI = CC₅₀ / EC₅₀ D->F E->F G Prioritize Compounds with High SI for Further Testing F->G

Caption: Workflow for the primary in vitro screening of antiviral compounds.

Protocol 2.1: Cytotoxicity Assay (CC₅₀ Determination) using MTT

Causality and Principle: Before assessing antiviral activity, it is imperative to determine the concentration range at which the test compound is toxic to the host cell line.[10] This ensures that any observed reduction in viral activity is a direct effect of the compound on the virus or virus-infected cells, rather than a non-specific consequence of cell death. The MTT [3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide] assay is a colorimetric method that measures the metabolic activity of cells. Viable cells with active mitochondrial dehydrogenases reduce the yellow MTT to purple formazan crystals, which can be solubilized and quantified spectrophotometrically.

Materials:

  • Susceptible host cell line (e.g., Vero E6 for SARS-CoV-2, MDCK for Influenza).[10]

  • Test quinoxaline derivative, dissolved in DMSO to create a high-concentration stock.

  • Complete cell culture medium (e.g., DMEM with 10% FBS).

  • Assay medium (e.g., DMEM with 2% FBS).

  • MTT solution (5 mg/mL in PBS).

  • DMSO (for formazan solubilization).

  • 96-well cell culture plates.

  • CO₂ incubator (37°C, 5% CO₂).

  • Microplate reader.

Step-by-Step Methodology:

  • Cell Seeding: Seed a 96-well plate with host cells at a density of 1 x 10⁴ cells per well in 100 µL of complete culture medium. Incubate overnight to allow for cell attachment.[10]

  • Compound Dilution: Prepare a 2-fold serial dilution of the test compound in assay medium. The concentration range should be broad enough to determine the full dose-response curve (e.g., from 200 µM down to 0.1 µM).

  • Treatment: Remove the culture medium from the cells. Add 100 µL of the diluted compound solutions to the appropriate wells. Include "cells only" wells with assay medium and a "vehicle control" with the highest concentration of DMSO used.[7]

  • Incubation: Incubate the plate for a duration equivalent to the antiviral assay (typically 48-72 hours).[10]

  • MTT Addition: After incubation, carefully remove the medium. Add 100 µL of fresh assay medium and 20 µL of MTT solution to each well. Incubate for 3-4 hours until purple formazan crystals are visible.[7]

  • Solubilization: Remove the MTT-containing medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently pipette to ensure complete solubilization.

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control cells. Plot the percentage of cell viability against the compound concentration and use non-linear regression analysis to determine the CC₅₀ value.[10]

Protocol 2.2: Antiviral Efficacy Assay (EC₅₀) by Cytopathic Effect (CPE) Inhibition

Causality and Principle: This assay measures the ability of a compound to protect host cells from the destructive effects of a virus, known as the cytopathic effect (CPE).[11][12] In the presence of an effective antiviral compound, cells in a virus-infected well will be preserved. The viability of these cells can be measured using the same MTT method described above, allowing for a direct comparison between cytotoxicity and efficacy.

Materials:

  • All materials from Protocol 2.1.

  • A well-characterized laboratory strain of the virus to be tested.

  • A known antiviral drug as a positive control (e.g., Remdesivir for SARS-CoV-2).[10]

Step-by-Step Methodology:

  • Cell Seeding: Prepare cell plates exactly as described in the cytotoxicity assay (Protocol 2.1, step 1).

  • Infection and Treatment: Remove the culture medium. Add 50 µL of assay medium containing the virus at a predetermined multiplicity of infection (MOI). Immediately add 50 µL of the serially diluted test compound to the wells.[10]

  • Controls: The plate must include the following controls for a self-validating system:

    • Virus Control: Wells with cells and virus but no compound (represents 0% inhibition).

    • Cell Control: Wells with cells only and no virus or compound (represents 100% viability/inhibition).

    • Positive Control: Wells with cells, virus, and a known antiviral drug.

    • Vehicle Control: Wells with cells, virus, and the highest concentration of DMSO.

  • Incubation: Incubate the plates at 37°C in a 5% CO₂ incubator for 48-72 hours, or until significant CPE is observed in the virus control wells.

  • Cell Viability Measurement: After incubation, assess cell viability using the MTT assay as described in Protocol 2.1 (steps 5-7).

  • Data Analysis: Calculate the percentage of CPE inhibition for each compound concentration relative to the virus and cell controls. The EC₅₀ value is determined by plotting the percentage of inhibition against the compound concentration and fitting the data to a dose-response curve.[10]

Data Presentation and Interpretation

Summarize all quantitative data into a clearly structured table for easy comparison. The Selectivity Index is the primary determinant for advancing a compound to further testing.

Compound IDCC₅₀ (µM)EC₅₀ (µM)Selectivity Index (SI = CC₅₀/EC₅₀)
QXDA-001>1004.8>20.8
QXDA-00275.215.15.0
QXDA-00322.418.21.2
Positive Control>1000.5>200

Table 1: Representative data from a primary antiviral screen. Compounds with a high SI (e.g., QXDA-001) are prioritized.

Confirmatory Assays and Mechanism of Action (MoA) Studies

While CPE inhibition is an excellent primary screen, it does not directly measure the production of new infectious virus particles. Therefore, confirmatory assays are essential. Furthermore, understanding how a compound works is critical for its development. MoA studies aim to identify the specific stage of the viral life cycle that is inhibited by the compound.[12][13]

G cluster_1 Potential Viral Life Cycle Targets A 1. Attachment & Entry B 2. Uncoating A->B C 3. Genome Replication (e.g., RdRp, RT) B->C D 4. Protein Synthesis & Assembly C->D E 5. Virus Release & Maturation D->E

Sources

Technical Notes & Optimization

Troubleshooting

Common problems and solutions in quinoxaline-2,3-dicarboxylic acid synthesis.

Welcome to the dedicated technical support center for the synthesis of quinoxaline-2,3-dicarboxylic acid and its derivatives. This guide is designed for researchers, scientists, and professionals in drug development, pro...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the dedicated technical support center for the synthesis of quinoxaline-2,3-dicarboxylic acid and its derivatives. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols to navigate the common challenges encountered in this synthetic process.

Troubleshooting Guide

This section addresses specific problems that may arise during the synthesis of quinoxaline-2,3-dicarboxylic acid, offering explanations for the underlying causes and providing actionable solutions.

Problem 1: Low or No Yield of the Desired Product

Possible Causes and Solutions:

  • Poor Quality of Starting Materials: The purity of the o-phenylenediamine reactant is critical. It can oxidize when exposed to air, resulting in a darkened color and the presence of impurities that can lead to side reactions and lower yields.[1]

    • Solution: Use freshly purified o-phenylenediamine. A common purification method involves treating an aqueous solution with sodium dithionite and activated carbon.[1]

  • Suboptimal Reaction Conditions: Temperature and reaction time are crucial parameters. Excessively high temperatures can cause decomposition of reactants or the final product, while insufficient time will lead to incomplete conversion.[1][2]

    • Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC).[1][3] Experiment with a lower reaction temperature, as some modern methods with effective catalysts can achieve high yields even at room temperature.[1][3]

  • Inefficient or Absent Catalysis: While the condensation can proceed without a catalyst, it often requires more forcing conditions and results in lower yields.[1]

    • Solution: A variety of catalysts can significantly improve yields, including Lewis acids and organocatalysts like camphor-sulfonic acid (CSA).[1] Screening different catalysts may be necessary to find the optimal one for your specific substrates.[1][3]

  • Incorrect Stoichiometry: The molar ratio of o-phenylenediamine and the 1,2-dicarbonyl compound is typically equimolar (1:1).[1] Deviations can leave unreacted starting materials, complicating purification and reducing the isolated yield.[1]

    • Solution: Ensure accurate measurement and a 1:1 molar ratio of the reactants.

  • Inappropriate Solvent: The choice of solvent affects the solubility of reactants and the overall reaction rate.[1]

    • Solution: Ethanol is a commonly used and effective "green" solvent.[1] Solvent mixtures, such as ethanol/water, have also been reported to give high yields.[1][3]

Problem 2: Significant Formation of Side Products

Possible Causes and Solutions:

  • Side Reactions: Undesired byproducts can form through various pathways, such as the self-condensation of the dicarbonyl compound or polymerization.[1] A notable side reaction is the decarboxylation of the product, especially at high temperatures.[4]

    • Solution:

      • Optimize Temperature: Running the reaction at a lower temperature can minimize side reactions.[3]

      • Catalyst Selection: The choice of catalyst can influence the reaction's selectivity. Screening different catalysts can help identify one that favors the desired product formation.[3]

      • Control Stoichiometry: Precise control of reactant ratios can prevent side reactions caused by an excess of one reactant.[3]

      • Inert Atmosphere: To prevent oxidation of starting materials or products, conduct the reaction under an inert atmosphere like nitrogen or argon.[5]

Problem 3: Difficulty in Product Purification

Possible Causes and Solutions:

  • Presence of Unreacted Starting Materials and Byproducts: These can co-precipitate or have similar solubility to the desired product, making separation challenging.

    • Solution:

      • Recrystallization: This is a widely used and effective method for purifying solid quinoxaline products.[3] Ethanol is a common solvent for recrystallization.[3]

      • Column Chromatography: For more challenging separations, column chromatography can be employed to isolate the pure product.

      • Washing: After filtration, thoroughly wash the collected crystals with a suitable cold solvent to remove soluble impurities.[5]

Problem 4: Product Decarboxylation

Possible Causes and Solutions:

  • High Reaction Temperatures: Aromatic carboxylic acids are susceptible to decarboxylation at elevated temperatures, particularly in high-temperature water.[4]

    • Solution:

      • Lower Reaction Temperature: Perform the synthesis at the lowest effective temperature.

      • Alternative Starting Materials: To completely avoid decarboxylation, consider using structural analogues of the diaminobenzoic acid starting material, such as methyl 3,4-diaminobenzoate, and couple the synthesis with a subsequent hydrolysis step.[4]

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for quinoxaline-2,3-dicarboxylic acid?

The most established method is the condensation of an o-phenylenediamine with a 1,2-dicarbonyl compound.[1][6] For quinoxaline-2,3-dicarboxylic acid specifically, the reaction often starts from the corresponding anhydride or involves the oxidation of a suitable precursor.[7]

Q2: How do substituents on the o-phenylenediamine affect the reaction?

Substituents on the aromatic ring can significantly impact the reaction rate and yield. Electron-donating groups generally increase the yield, while electron-withdrawing groups can decrease reactivity, potentially requiring more potent catalysts or harsher reaction conditions.[3]

Q3: What are the best practices for storing o-phenylenediamine?

Due to its sensitivity to air oxidation, o-phenylenediamine should be stored under an inert atmosphere (e.g., nitrogen or argon) and protected from light.[3] Using freshly purified material is highly recommended for optimal results.[1]

Q4: Can this synthesis be performed under "green" chemistry conditions?

Yes, significant progress has been made in developing more environmentally friendly methods. These include using greener solvents like ethanol or ethanol/water mixtures, employing catalysts that allow for milder reaction conditions, and utilizing microwave-assisted synthesis to reduce reaction times and energy consumption.[1][8][9]

Q5: What analytical techniques are used to characterize the final product?

Common analytical techniques for characterizing quinoxaline-2,3-dicarboxylic acid and its derivatives include:

  • Spectroscopic Methods: IR, UV-VIS, and NMR spectroscopy are used to confirm the chemical structure.[10]

  • Melting Point: To assess purity.[10]

  • Elemental Analysis: To determine the elemental composition.[10]

  • Chromatography: TLC and HPLC are used for purification and purity assessment.[10]

Experimental Protocols

General Synthesis of Quinoxaline-2,3-dione (A Precursor)

This protocol describes the synthesis of 1,2,3,4-tetrahydroquinoxaline-2,3-dione, a common precursor.

Materials:

  • o-phenylenediamine

  • Oxalic acid dihydrate

  • 4 N Hydrochloric acid (HCl)

  • Cold water

Procedure:

  • In a 250 mL round-bottomed flask, dissolve o-phenylenediamine (8 g, 74 mmol) and oxalic acid dihydrate (9.3 g, 74 mmol) in an aqueous solution of 4 N HCl (44 mL).[11]

  • Heat the mixture to reflux using a heating mantle for 15 minutes.[11]

  • Cool the reaction mixture until a precipitate forms.[11]

  • Filter the precipitate under vacuum and wash it with cold water.[11]

  • Dry the product under vacuum.[11]

Data Presentation

Table 1: Troubleshooting Summary for Low Yield
Potential Cause Key Indicator(s) Recommended Solution(s)
Poor Starting Material QualityDarkened o-phenylenediamine, multiple spots on TLC of starting materialPurify o-phenylenediamine before use (e.g., with sodium dithionite and activated carbon).[1]
Suboptimal Reaction ConditionsIncomplete reaction (starting material on TLC), product degradation (dark tarry mixture)Monitor with TLC, optimize temperature and time. Consider lower temperatures with an effective catalyst.[1][3]
Inefficient CatalysisSlow or incomplete reaction at moderate temperaturesScreen various Lewis or organocatalysts.[1][3]
Incorrect StoichiometryExcess of one reactant visible on TLC post-reactionUse a precise 1:1 molar ratio of reactants.[1]
Inappropriate SolventPoor solubility of reactants, slow reaction rateUse ethanol or an ethanol/water mixture.[1][3]

Visualizations

Troubleshooting Workflow for Low Reaction Yield

LowYieldTroubleshooting cluster_solutions Actionable Steps Start Low Yield Observed CheckPurity Assess Purity of o-phenylenediamine Start->CheckPurity OptimizeConditions Optimize Reaction Conditions (T, t) CheckPurity->OptimizeConditions If pure Purify Purify Starting Material CheckPurity->Purify If impure EvaluateCatalyst Evaluate Catalyst System OptimizeConditions->EvaluateCatalyst If no improvement VerifyStoichiometry Verify Reactant Stoichiometry (1:1) EvaluateCatalyst->VerifyStoichiometry If no improvement End Yield Improved VerifyStoichiometry->End Problem Resolved Purify->CheckPurity

Caption: A logical workflow for diagnosing and resolving low product yield.

General Synthesis Pathway

SynthesisPathway Reactants o-phenylenediamine + 1,2-Dicarbonyl Compound Reaction Condensation Reaction (Solvent, Catalyst, Temp) Reactants->Reaction CrudeProduct Crude Quinoxaline Product Mixture Reaction->CrudeProduct Purification Purification (Recrystallization/ Chromatography) CrudeProduct->Purification FinalProduct Pure Quinoxaline Derivative Purification->FinalProduct

Caption: Overview of the quinoxaline synthesis and purification process.

References

  • BenchChem. (2025). troubleshooting low yield in quinoxaline synthesis from o-phenylenediamine.
  • BenchChem. (2025). Troubleshooting common issues in quinoxaline synthesis protocols.
  • Indian Journal of Chemistry. (n.d.). Some reactions with quinoxaline-2,3-dicarboxylic acid anhydride: Novel synthesis of thieno[2,3-dJpyrimidines and pyrrolo [3,4-b]. Retrieved from https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFfWwm-5u62i1bmVDLEB_xSPW7aJ_qe7HvcIzGZ0yvzOSHKJG8scXSk9QHddyharMeoTKyMM-Cjsy2lleWDHuovBK1CiLHjqWhkGe6p2pN1jolkn6xNuImYAQRpJxkDNEiKkKhpLgguYx3tG9QA2Ka1WGZcQToXju-XqKZhFIMghJw2Z8nS5dyvbQxKQJHFAsJSkV8=
  • BenchChem. (2026). troubleshooting common problems in quinoxaline synthesis.
  • Amaya-García, F., & Unterlass, M. M. (2022). Synthesis of 2,3-Diarylquinoxaline Carboxylic Acids in High-Temperature Water. Synthesis, 54, A–P.
  • Organic Syntheses. (n.d.). 2,3-pyrazinedicarboxylic acid.
  • BenchChem. (2025). The Synthesis of Quinoxaline-2,3-diones: A Comprehensive Technical Guide.
  • BenchChem. (2025). Technical Support Center: Synthesis of Pyrazine-2,3-dicarboxylic Acid.
  • El-Gaby, M. S. A., Ismail, M. M. F., Ammar, Y. A., Zahran, M. A., & Shmeiss, N. A. M. (2002). Synthesis of novel quinoxaline carboxylic acid derivatives for antimicrobial investigation. Indian Journal of Chemistry - Section B Organic and Medicinal Chemistry, 41(1), 199-204.
  • Harms, A. (2004). An Efficient Synthesis of 2-Quinoxalinecarboxylic Acid. Organic Process Research & Development, 8(4), 569-572.
  • The Royal Society of Chemistry. (2020). 6.1. Synthesis of 2,3-Quinoxalinedithiol.
  • BenchChem. (2025). Methods for improving the purity of synthesized quinoxaline compounds.
  • PubMed. (n.d.). purification and characterization of the quinoxaline-2-carboxylic acid activating enzyme from Streptomyces triostinicus.
  • BenchChem. (2025). Technical Support Center: Purification of Quinoxaline-2-Carboxylic Acid Activating Enzyme.
  • IJISET. (2014). A Greener Chemistry Approach for Synthesis of 2,3-diphenyl quinoxaline.
  • Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). (n.d.). Synthesis of quinoxalinones by the reaction of o-phenylenediamines with dimethyl acetylenedicarboxylate.
  • Arabian Journal of Chemistry. (2017). 2,3-Dichloroquinoxaline as a versatile building block for heteroaromatic nucleophilic substitution: A review of the last decade.
  • PMC. (n.d.). Novel Synthetic Routes to Prepare Biologically Active Quinoxalines and Their Derivatives.
  • Wan, J.-P., & Wei, L. (n.d.). QUINOXALINE SYNTHESIS BY DOMINO REACTIONS.
  • ResearchGate. (n.d.). dicarboxylic acid and diquinoxaline[2,3-b][2,3-e]piperazine-6,7.
  • ACS Publications. (2021). Photoelectrochemical Decarboxylative C–H Alkylation of Quinoxalin-2(1H)-ones.
  • Master Organic Chemistry. (2022). Decarboxylation.
  • Google Patents. (n.d.). US4766218A - Method for the preparation of quinoline-2,3-dicarboxylic acid.
  • PubMed. (2020). Determination of 3-Methyl-quinoxaline-2-carboxylic Acid and Quinoxaline-2-carboxylic Acid in Pork Based on a Background Fluorescence Quenching Immunochromatographic Assay.
  • Journal of Pharmaceutical Negative Results. (2023). Synthesis, characterization of quinoxaline-2, 3-dione tethered 2-amino-5-substituted-1, 3, 4- thiadiazole derivatives as.

Sources

Optimization

Preventing decarboxylation during quinoxaline carboxylic acid synthesis.

Welcome to the Advanced Synthesis Support Center. This hub is designed for researchers, medicinal chemists, and drug development professionals facing challenges with unintended decarboxylation during the synthesis and fu...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Synthesis Support Center. This hub is designed for researchers, medicinal chemists, and drug development professionals facing challenges with unintended decarboxylation during the synthesis and functionalization of quinoxaline carboxylic acids.

Quinoxaline derivatives are highly valued in drug discovery for their antimicrobial, antiviral, and anticancer properties[1]. However, the carboxylic acid moiety on the quinoxaline ring is prone to decarboxylation under specific thermal, oxidative, or photocatalytic conditions. This guide provides mechanistic insights, validated protocols, and troubleshooting steps to preserve the carboxylic acid functional group during complex synthetic workflows.

Mechanistic Insights: The Causality of Decarboxylation

To prevent decarboxylation, one must understand the thermodynamic and kinetic triggers that drive the loss of CO₂.

  • Thermal Decarboxylation (Fusion Conditions): Condensation reactions performed under high-temperature "fusion" conditions (typically >150°C without solvent) provide the activation energy required to break the C-C bond adjacent to the quinoxaline core, leading to rapid decarboxylation[1].

  • Radical-Mediated Oxidative Decarboxylation: The oxidation of the carboxylate anion to a carboxyl radical via single-electron transfer (SET) is a primary trigger[2]. This is often induced by transition metal catalysts (like FeIII or Ag), persulfate oxidants, or photoredox conditions[2].

  • Enzymatic/Biological Degradation: In biocatalytic applications, specific prenylated-FMN-dependent enzymes or thiamin-dependent heterocycle decarboxylases can specifically target the quinoxaline carboxylic acid motif[3].

Decarboxylation Diagnostic Workflow

G Start Quinoxaline Carboxylic Acid Synthesis CheckCond Analyze Reaction Conditions Start->CheckCond Thermal High Temp / Fusion (>150°C) CheckCond->Thermal Oxidative SET Oxidants / Photoredox (e.g., FeIII, Persulfates) CheckCond->Oxidative Mild Mild Temp / Solvent-Based (e.g., DMF, EtOH, <100°C) CheckCond->Mild Decarb1 Thermal Decarboxylation Thermal->Decarb1 Activation Energy Met Decarb2 Radical Decarboxylation Oxidative->Decarb2 Carboxyl Radical Formed Retain Carboxylic Acid Retained Mild->Retain Thermodynamic Stability

Workflow for diagnosing and preventing quinoxaline decarboxylation.

Standard Operating Procedure: Controlled Synthesis Protocol

To synthesize quinoxaline carboxylic acid derivatives (e.g., Schiff bases or amides) without losing the carboxyl group, reactions must be kept strictly under solvent-mediated, mild thermal conditions[1].

Protocol: Condensation of 2-Carboxamidoquinoxaline-3-carboxylic Acid with Aromatic Aldehydes Self-Validating Principle: By utilizing a polar aprotic solvent (DMF) and controlled heating, the system remains below the activation energy threshold for decarboxylation, ensuring structural integrity.

  • Preparation: Dissolve 1.0 equivalent of the starting 2-carboxamidoquinoxaline-3-carboxylic acid derivative in anhydrous N,N-Dimethylformamide (DMF) (0.2 M concentration).

  • Reagent Addition: Add 1.1 equivalents of the desired aromatic aldehyde to the solution.

  • Controlled Heating: Heat the reaction mixture to 80–90°C (strictly avoid exceeding 100°C). Monitor the internal temperature using a calibrated thermocouple.

  • Reaction Monitoring: Stir the mixture for 4–6 hours. Monitor the disappearance of the starting material via TLC or LC-MS. The presence of the carboxylic acid peak (typically a broad singlet in ¹H NMR around δ 12-13 ppm or an IR band at ~1700 cm⁻¹) confirms retention.

  • Workup: Cool the mixture to room temperature and pour it into crushed ice.

  • Isolation: Filter the resulting precipitate, wash with cold water, and recrystallize from an appropriate solvent (e.g., dioxane or ethanol) to yield the intact carboxylic acid Schiff base derivative[1].

Quantitative Data: Condition Comparison

The table below summarizes how different reaction environments impact the stability of the quinoxaline carboxylic acid moiety.

Reaction ConditionSolventReagents/CatalystsTemp (°C)Decarboxylation ExtentOutcome
Fusion Condensation None (Neat)Aromatic Amines/Aldehydes>150°CComplete (100%) Yields decarboxylated Schiff bases[1].
Solvent-Mediated DMF / EtOHAromatic Aldehydes80°CNone (0%) Retains carboxylic acid[1].
Photoelectrochemical MeCN/H₂OFeIII, Light irradiation25°CHigh (>80%) Generates alkyl radicals via SET[2].
Mechanochemical None (Milling)Persulfates, BaTiO₃AmbientHigh (>70%) Decarboxylative acylation[4].

Frequently Asked Questions (FAQs)

Q: I am trying to form a Schiff base from a quinoxaline carboxylic acid, but my mass spec shows a loss of 44 Da (M-CO₂). What went wrong? A: You likely performed the reaction under fusion conditions or allowed the temperature to spike too high. Fusion of quinoxaline carboxylic acids with aromatic aldehydes causes simultaneous condensation and thermal decarboxylation[1]. Switch to a solvent-based method using DMF at moderate temperatures (80°C) to prevent this.

Q: Can I use persulfate oxidants to functionalize the quinoxaline ring without losing the carboxylic acid? A: Generally, no. Persulfates (like ammonium persulfate) act as strong single-electron oxidants. They will oxidize the carboxylate anion into a carboxyl radical, which rapidly extrudes CO₂[2]. If ring functionalization is required, you must either protect the carboxylic acid (e.g., as an ester) prior to oxidation or use non-SET electrophilic aromatic substitution methods.

Q: Why does my quinoxaline-5-carboxylic acid decarboxylate when exposed to my biological assay mixture? A: Certain biological matrices contain prenylated-FMN-dependent enzymes (like PhdA) that specifically evolved to catalyze the decarboxylation of polyaromatic and heteroaromatic carboxylic acids[3]. If testing in whole-cell or crude lysate assays, enzymatic degradation is a highly probable cause.

References

  • Synthesis of novel quinoxaline carboxylic acid derivatives for antimicrobial investigation. ResearchGate.
  • Decarboxylation of Aromatic Carboxylic Acids by the Prenylated-FMN-dependent Enzyme Phenazine-1-carboxylic Acid Decarboxylase. ACS Catalysis.
  • Photoelectrochemical Decarboxylative C–H Alkylation of Quinoxalin-2(1H)-ones. ACS Publications.
  • Piezocatalyzed Decarboxylative Acylation of Quinoxalin-2(1H)-ones Using Ball Milling. ACS Publications.

Sources

Troubleshooting

Addressing product degradation during quinoxaline synthesis and workup.

A Guide for Researchers, Scientists, and Drug Development Professionals Welcome to the Technical Support Center for quinoxaline chemistry. As a Senior Application Scientist, I've designed this guide to address the common...

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Author: BenchChem Technical Support Team. Date: April 2026

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for quinoxaline chemistry. As a Senior Application Scientist, I've designed this guide to address the common yet often frustrating issues of product degradation that can arise during the synthesis and subsequent workup of quinoxaline derivatives. This resource is structured as a series of frequently asked questions (FAQs) and troubleshooting guides to provide direct, actionable solutions to challenges you may encounter in the lab. Our focus is not just on the "what" but the "why," grounding our protocols in solid chemical principles to ensure robust and reproducible outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting

This section tackles specific problems related to quinoxaline stability. Each answer provides an explanation of the underlying chemistry and offers practical solutions.

FAQ 1: My reaction mixture turns dark, and I see multiple spots on TLC, even after the starting materials are consumed. What's happening?

This is a classic sign of product degradation and/or side product formation. The likely culprits are oxidation and acid-catalyzed side reactions.

  • Causality & Expertise: o-Phenylenediamine starting materials are notoriously sensitive to oxidation, which can lead to a variety of colored impurities. Furthermore, the quinoxaline product itself may be unstable under the reaction conditions, especially if strong acids and high temperatures are employed.[1][2] These conditions can promote side reactions like the formation of benzimidazoles or dimerization of the quinoxaline product.[3]

  • Troubleshooting & Solutions:

    • Inert Atmosphere: Conduct your reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize the oxidation of the o-phenylenediamine starting material.[4]

    • Starting Material Purity: Ensure your starting materials are of high purity. Impurities in the diamine or dicarbonyl compound can act as catalysts for degradation.[2][5]

    • Milder Reaction Conditions: If possible, opt for milder reaction conditions. Many modern protocols utilize catalysts that are effective at room temperature, which can significantly reduce the formation of degradation products.[4]

    • Control of Stoichiometry: Use the correct stoichiometry of reactants. An excess of one reactant can sometimes lead to the formation of undesired byproducts.

FAQ 2: I'm losing a significant amount of my product during the aqueous workup. Where is it going?

Product loss during aqueous workup often points to issues with pH control and the solubility of your quinoxaline derivative.

  • Causality & Expertise: Quinoxalines are basic compounds due to the nitrogen atoms in the pyrazine ring. In acidic aqueous solutions, they can become protonated, forming salts that are more soluble in the aqueous phase than in the organic phase.[6] This can lead to significant product loss during liquid-liquid extraction if the pH is not carefully controlled. For amphoteric quinoxalines, such as those with acidic functional groups, solubility is highly pH-dependent.[7]

  • Troubleshooting & Solutions:

    • pH-Adjusted Extraction: Before extracting with an organic solvent, adjust the pH of the aqueous layer to be basic (pH > 8) to ensure your quinoxaline is in its neutral, less water-soluble form. Use a dilute base like sodium bicarbonate or sodium carbonate solution for this adjustment.[7][8]

    • Multiple Extractions: Perform multiple extractions with smaller volumes of organic solvent instead of a single extraction with a large volume. This is a more efficient way to recover your product.[3][8]

    • Brine Wash: After the extractions, wash the combined organic layers with brine (a saturated aqueous solution of NaCl). This helps to remove residual water and can aid in breaking up emulsions.[8]

FAQ 3: My quinoxaline derivative seems to be degrading during silica gel column chromatography. What are my options?

Degradation on silica gel is a common problem for acid-sensitive compounds, including some quinoxalines.

  • Causality & Expertise: Standard silica gel is slightly acidic and can catalyze the hydrolysis of sensitive functional groups or the degradation of the quinoxaline core itself.[9] This is especially true for quinoxalines with electron-donating groups, which can increase the electron density of the heterocyclic ring system, making it more susceptible to acid-catalyzed reactions.

  • Troubleshooting & Solutions:

    • Deactivate the Silica Gel: Neutralize the silica gel by treating it with a base, such as triethylamine. A common practice is to add 1-2% triethylamine to the eluent mixture.[9]

    • Use an Alternative Stationary Phase: Consider using a less acidic stationary phase like neutral alumina.[3][9]

    • Minimize Contact Time: Perform flash column chromatography to minimize the time your compound spends in contact with the stationary phase.

FAQ 4: My purified quinoxaline product is changing color and showing new impurities upon storage. How can I improve its stability?

The long-term stability of quinoxalines can be affected by air, light, and residual acidic or basic impurities.

  • Causality & Expertise: Quinoxalines can be susceptible to photo-oxidation, leading to the formation of colored degradation products.[10][11] The presence of residual acid or base from the workup can also catalyze slow degradation over time.

  • Troubleshooting & Solutions:

    • Storage Conditions: Store your purified quinoxaline in a tightly sealed container, protected from light (e.g., in an amber vial), and under an inert atmosphere if it is particularly sensitive. For long-term storage, refrigeration or freezing is recommended.

    • Thorough Purification: Ensure that all traces of acidic or basic reagents from the synthesis and workup have been removed. This includes catalysts and pH-adjusting agents.

    • Use of Antioxidants: For quinoxaline derivatives that are highly prone to oxidation, the addition of a small amount of an antioxidant like BHT (butylated hydroxytoluene) may be considered for long-term storage, although this is not common practice for laboratory-scale samples.

Detailed Experimental Protocols

Here, we provide step-by-step methodologies for key procedures discussed in the FAQs.

Protocol 1: pH-Adjusted Liquid-Liquid Extraction

This protocol is designed to maximize the recovery of a basic quinoxaline derivative from an aqueous reaction mixture.

  • Quench the Reaction: After the reaction is complete, cool the reaction mixture to room temperature. If the reaction was conducted in an acidic medium, carefully quench it by adding it to a beaker of cold water or ice.

  • Basify the Aqueous Solution: Transfer the aqueous mixture to a separatory funnel. Slowly add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or a 1 M solution of sodium carbonate (Na₂CO₃) dropwise while gently swirling. Periodically check the pH of the aqueous layer using pH paper or a pH meter. Continue adding the base until the pH is between 8 and 9.

  • First Extraction: Add a volume of a suitable organic solvent (e.g., ethyl acetate, dichloromethane) equal to the volume of the aqueous layer. Stopper the funnel and shake vigorously for 1-2 minutes, venting frequently to release any pressure buildup.

  • Separate the Layers: Allow the layers to separate completely. Drain the lower layer (the organic layer if using a solvent denser than water like dichloromethane, or the aqueous layer if using a solvent less dense than water like ethyl acetate).

  • Subsequent Extractions: Repeat the extraction of the aqueous layer two more times with fresh organic solvent.

  • Combine and Wash: Combine all the organic extracts in the separatory funnel. Wash the combined organic layer once with water and then once with brine.

  • Dry and Evaporate: Drain the organic layer into a clean Erlenmeyer flask and dry it over an anhydrous drying agent like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). Filter the solution to remove the drying agent and evaporate the solvent using a rotary evaporator to obtain the crude product.

Protocol 2: Deactivation of Silica Gel for Column Chromatography

This procedure mitigates the degradation of acid-sensitive quinoxalines during chromatographic purification.

  • Prepare the Slurry: In a fume hood, weigh the required amount of silica gel for your column into a beaker. Add the less polar solvent of your chosen eluent system (e.g., hexanes) to create a slurry.

  • Add Triethylamine: To the slurry, add triethylamine (Et₃N) to a final concentration of 1-2% (v/v) of the total solvent volume you anticipate using for the column. For example, if you plan to use 500 mL of eluent, add 5-10 mL of triethylamine.

  • Equilibrate: Stir the slurry gently for 10-15 minutes to ensure the triethylamine is evenly distributed and has neutralized the acidic sites on the silica gel.

  • Pack and Run the Column: Pack the column with the deactivated silica gel slurry as you normally would. Run the column using an eluent that also contains 1-2% triethylamine.

Protocol 3: General Forced Degradation Study

This protocol outlines a general procedure for a forced degradation study to identify potential degradation products of a new quinoxaline derivative, as recommended by ICH guidelines.[12][13][14]

  • Prepare Stock Solutions: Prepare a stock solution of your purified quinoxaline derivative in a suitable solvent (e.g., methanol or acetonitrile) at a known concentration (e.g., 1 mg/mL).

  • Acid Hydrolysis: To a known volume of the stock solution, add an equal volume of 0.1 M hydrochloric acid (HCl). Incubate the solution at a controlled temperature (e.g., 60 °C). Withdraw aliquots at various time points (e.g., 0, 2, 6, 12, 24 hours). Neutralize the aliquots with 0.1 M sodium hydroxide (NaOH) before analysis by HPLC.

  • Base Hydrolysis: To a known volume of the stock solution, add an equal volume of 0.1 M NaOH. Incubate at a controlled temperature (e.g., 60 °C) and take aliquots at the same time points as the acid hydrolysis study. Neutralize the aliquots with 0.1 M HCl before HPLC analysis.

  • Oxidative Degradation: To a known volume of the stock solution, add a solution of hydrogen peroxide (e.g., 3% H₂O₂). Keep the solution at room temperature and take aliquots at various time points.

  • Thermal Degradation (Solid State): Place a known amount of the solid quinoxaline derivative in a vial and heat it in an oven at an elevated temperature (e.g., 80 °C). At various time points, dissolve a small amount of the solid in a suitable solvent for HPLC analysis.

  • Photolytic Degradation: Expose a solution of the quinoxaline derivative to a UV lamp or a photostability chamber. Keep a control sample wrapped in aluminum foil to protect it from light. Analyze both the exposed and control samples by HPLC at various time points.

  • Analysis: Analyze all samples by a stability-indicating HPLC method that can separate the parent compound from any degradation products.

Data Presentation & Visualization

Table 1: Thermal Stability of Selected Quinoxaline Derivatives
CompoundSubstituentsDecomposition Temperature (°C)Method
QuinoxalineNone>300TGA
2,3-Dimethylquinoxaline2,3-Me>300TGA
2,3-Diphenylquinoxaline2,3-Ph>350TGA
6-Nitro-2,3-diphenylquinoxaline6-NO₂, 2,3-Ph~315TGA

Note: Decomposition temperatures can vary based on the specific experimental conditions (heating rate, atmosphere).[15][16]

Diagram 1: General Degradation Pathways of Quinoxalines

Quinoxaline Quinoxaline Derivative Hydrolysis Hydrolysis Products Quinoxaline->Hydrolysis H⁺/H₂O Rearrangement Rearrangement Products (e.g., Benzimidazoles) Quinoxaline->Rearrangement H⁺ Oxidation Oxidized Products (e.g., N-oxides) Quinoxaline->Oxidation [O] Photodegradation Photodegradation Products Quinoxaline->Photodegradation Thermal_Deg Thermal Degradation Products Quinoxaline->Thermal_Deg Δ Acid Acidic Conditions (e.g., workup, silica gel) Acid->Hydrolysis Acid->Rearrangement Base Basic Conditions (strong base) Base->Hydrolysis Oxidant Oxidizing Agents (e.g., air, H₂O₂) Oxidant->Oxidation Light Light (UV/Vis) Light->Photodegradation Heat High Temperature Heat->Thermal_Deg

Caption: Common degradation pathways for quinoxaline derivatives.

Diagram 2: Troubleshooting Workflow for Product Degradation

Start Product Degradation Observed Synthesis During Synthesis? Start->Synthesis Workup During Workup? Synthesis->Workup No Inert Use Inert Atmosphere Synthesis->Inert Yes Milder_Cond Use Milder Conditions Synthesis->Milder_Cond Yes Purification During Purification? Workup->Purification No pH_Control Control pH (pH > 8) Workup->pH_Control Yes Storage During Storage? Purification->Storage No Deactivate_Silica Deactivate Silica Gel Purification->Deactivate_Silica Yes Alumina Use Alumina Purification->Alumina Yes Protect_Light Protect from Light Storage->Protect_Light Yes Store_Cold Store Cold & Inert Storage->Store_Cold Yes

Sources

Reference Data & Comparative Studies

Validation

In vitro and in vivo evaluation of quinoxaline-2,3-dicarboxylic acid derivatives

An Application Scientist’s Guide to the In Vitro and In Vivo Evaluation of Quinoxaline-2,3-dicarboxylic Acid Derivatives Executive Summary Quinoxaline-2,3-dicarboxylic acid derivatives—commonly referred to as quinoxaline...

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Author: BenchChem Technical Support Team. Date: April 2026

An Application Scientist’s Guide to the In Vitro and In Vivo Evaluation of Quinoxaline-2,3-dicarboxylic Acid Derivatives

Executive Summary

Quinoxaline-2,3-dicarboxylic acid derivatives—commonly referred to as quinoxaline-2,3-diones (e.g., CNQX, DNQX, NBQX, and PNQX)—are foundational pharmacological tools in neuroscience. They function primarily as competitive antagonists at ionotropic glutamate receptors, specifically the α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) and kainate receptors.

However, the structural nuances among these derivatives drastically alter their receptor selectivity, aqueous solubility, and blood-brain barrier (BBB) permeability. This guide provides an objective, data-driven comparison of these derivatives, detailing self-validating experimental workflows for their in vitro and in vivo evaluation.

Mechanistic Overview & Pathway Dynamics

To evaluate these compounds effectively, one must understand their distinct binding profiles. Early derivatives like CNQX and DNQX exhibit broad-spectrum antagonism, blocking both non-NMDA receptors and the glycine-binding site of the NMDA receptor [1]. In contrast, structural expansions, such as the addition of a fused benzylsulfonamide ring in NBQX, confer high selectivity for AMPA receptors over NMDA receptors[2].

Pathway Glu Presynaptic Glutamate Release AMPAR AMPA / Kainate Receptors (Na+ / Ca2+ Influx) Glu->AMPAR Activation NMDAR NMDA Receptors (Ca2+ Influx) Glu->NMDAR Activation Excit Excitotoxicity / Seizure Generation AMPAR->Excit Depolarization NMDAR->Excit Depolarization Quinox Quinoxaline-2,3-diones (NBQX, CNQX, DNQX, PNQX) Quinox->AMPAR Competitive Antagonism Quinox->NMDAR Glycine-Site Antagonism (CNQX / DNQX)

Glutamergic synaptic signaling and competitive blockade by quinoxaline-2,3-diones.

Comparative In Vitro Performance

When selecting a quinoxaline-2,3-dione for in vitro assays, the primary variables are receptor subtype selectivity and aqueous solubility. PNQX is exceptionally potent but suffers from severe solubility limits (0.0086 mg/mL), complicating stock preparation [3]. NBQX remains the gold standard for isolated AMPA blockade, though its disodium salt formulation is strongly recommended to prevent precipitation during perfusion [4].

Table 1: In Vitro Receptor Binding & Inhibition (IC50)

DerivativeAMPA Receptor (IC50)Kainate Receptor (IC50)NMDA (Glycine Site)Aqueous Solubility Profile
NBQX 0.15 µM4.8 µMInactiveLow (Disodium salt preferred)
PNQX 0.063 µMN/AActive (0.37 µM)Very Low (0.0086 mg/mL)
DNQX ~0.5 µM~2.0 µMActive (Antagonist)Low
CNQX ~1.5 µM~1.5 µMActive (Antagonist)Low
In Vitro Methodology: Whole-Cell Patch-Clamp Electrophysiology

To generate reliable IC50 values, the experimental system must account for the rapid desensitization kinetics of AMPA receptors.

Step-by-Step Protocol:

  • Preparation of Solutions: Prepare Artificial Cerebrospinal Fluid (ACSF) with 1 µM TTX (to block voltage-gated Na+ channels) and 50 µM D-AP5 (to isolate AMPA currents by blocking NMDA receptors).

  • Compound Formulation: Dissolve the chosen derivative (e.g., NBQX disodium salt) in ACSF. Causality Note: Using the disodium salt prevents micro-precipitates that can clog perfusion lines and artificially lower the effective concentration delivered to the cell.

  • Cell Patching: Obtain a whole-cell configuration on cultured cortical neurons. Hold the membrane potential at -70 mV.

  • Rapid Perfusion Application: Apply 100 µM Glutamate (with 100 µM cyclothiazide to prevent AMPA desensitization) using a piezoelectric fast-step perfusion system. Causality Note: Standard gravity perfusion is too slow; AMPA receptors will desensitize before peak current is reached, skewing the antagonist's apparent IC50.

  • Validation & Control: Washout the antagonist to ensure current recovery. A failure to recover indicates cell rundown or compound precipitation, invalidating the data point.

Comparative In Vivo Performance

In vivo evaluation shifts the focus from raw binding affinity to pharmacokinetics, specifically blood-brain barrier (BBB) penetration and renal clearance. While CNQX is useful in vitro, its poor BBB penetration limits systemic in vivo utility. NBQX is highly effective in neuroprotection and anticonvulsant models, though high doses of its free-base form can cause nephrotoxicity due to crystallization in the kidneys [5].

Table 2: In Vivo Efficacy (ED50)

DerivativeExperimental ModelRouteED50Clinical/Translational Notes
NBQX AMPA-evoked spike inhibitioni.v.~32 µmol/kgStrong neuroprotective and anticonvulsant properties.
PNQX Maximal Electroshock (MES)i.v.0.44 mg/kgHigh potency; limited by systemic solubility.
CNQX Seizure modelsi.c.v.VariableRequires direct central administration due to poor BBB transit.
In Vivo Methodology: Maximal Electroshock (MES) Seizure Assay

This protocol evaluates the anticonvulsant efficacy of AMPA antagonists, serving as a proxy for CNS penetration and target engagement.

Step-by-Step Protocol:

  • Formulation: Suspend the derivative in a suitable vehicle (e.g., 0.1 N NaOH back-titrated to pH 8.0, or a cyclodextrin complex) to ensure complete dissolution.

  • Administration: Administer the compound intravenously (i.v.) to adult male mice. Wait 15–30 minutes for CNS equilibration.

  • Electroshock Induction: Apply an alternating current (50 mA, 60 Hz) for 0.2 seconds via corneal electrodes. Causality Note: Corneal electrodes are preferred over ear-clip electrodes to strictly evaluate generalized forebrain seizures rather than brainstem-mediated spasms.

  • Observation & Validation: Observe for the presence or absence of hindlimb tonic extension (HLTE). Protection is defined as the complete abolition of HLTE.

  • Self-Validating Control: Include a vehicle-only control group (must show 100% HLTE) and a positive control group dosed with a known anticonvulsant like Valproate (must show 0% HLTE) to validate the shock parameters.

Evaluation Workflow Architecture

Workflow Prep Compound Formulation (Solubility Optimization) InVitro In Vitro Patch-Clamp (IC50 Determination) Prep->InVitro InVivo In Vivo MES Assay (ED50 Determination) InVitro->InVivo Analysis Efficacy & Selectivity Profiling InVivo->Analysis

Step-by-step workflow for the in vitro and in vivo evaluation of AMPA antagonists.

Product Selection Guide & Conclusion

  • Choose NBQX (Disodium Salt) if your objective is strict AMPA receptor isolation in vitro or systemic neuroprotection studies in vivo. Its high selectivity and improved salt solubility make it the most versatile choice.

  • Choose CNQX or DNQX for routine in vitro slice electrophysiology where broad-spectrum non-NMDA blockade is desired, and BBB penetration is irrelevant.

  • Choose PNQX for specialized structural relationship studies or when extreme in vitro potency is required, provided you have the formulation expertise to overcome its severe insolubility.

By strictly controlling for compound solubility and receptor desensitization kinetics, researchers can generate highly reproducible, translational data across both in vitro and in vivo platforms.

References

  • Francotte, P., et al. "Medicinal Chemistry of Competitive Kainate Receptor Antagonists." NIH PubMed Central, 2010. Available at:[Link]

  • Nikam, S. S., et al. "Design and Synthesis of Novel Quinoxaline-2,3-dione AMPA/GlyN Receptor Antagonists: Amino Acid Derivatives." Journal of Medicinal Chemistry (ACS Publications), 1999. Available at:[Link]

  • Lee, C. J., et al. "Selective Excitatory Actions of DNQX and CNQX in Rat Thalamic Neurons." NIH PubMed Central, 2010. Available at:[Link]

  • Johansen, T. H., et al. "In vivo and in vitro evaluation of AMPA receptor antagonists in rat hippocampal neurones and cultured mouse cortical neurones." PubMed, 1996. Available at:[Link]

Comparative

Comparative analysis of the antimicrobial spectrum of quinoxaline derivatives

Title: Comparative Analysis of the Antimicrobial Spectrum of Quinoxaline Derivatives: A Technical Guide for Drug Development Executive Summary & Rationale The emergence of multidrug-resistant (MDR) ESKAPE pathogens and e...

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Author: BenchChem Technical Support Team. Date: April 2026

Title: Comparative Analysis of the Antimicrobial Spectrum of Quinoxaline Derivatives: A Technical Guide for Drug Development

Executive Summary & Rationale

The emergence of multidrug-resistant (MDR) ESKAPE pathogens and extensively drug-resistant Mycobacterium tuberculosis necessitates the development of novel antimicrobial scaffolds. Quinoxaline derivatives, possessing a bioisosteric relationship to established classes like quinolones and naphthalenes, have emerged as a highly versatile pharmacophore[1].

As an application scientist evaluating these compounds, I classify quinoxalines into two distinct mechanistic categories: Quinoxaline 1,4-di-N-oxides (QdNOs) and Non-oxidized Quinoxalines (e.g., quinoxalin-2(1H)-ones). This guide objectively compares their antimicrobial spectrums, elucidates the causality behind their mechanisms of action, and provides self-validating experimental workflows for preclinical evaluation.

Mechanistic Foundations: Structure-Activity Relationships (SAR)

To effectively develop quinoxaline-based therapeutics, we must understand the causality behind their bactericidal activity. The structural modifications on the quinoxaline ring dictate entirely different mechanisms of action:

  • Quinoxaline 1,4-di-N-oxides (QdNOs): Compounds such as cyadox (CYA), olaquindox (OLA), and carbadox rely entirely on their N-oxide groups for activity. These act as prodrugs. Bacterial reductases cleave the N-oxide groups under both aerobic and anaerobic conditions, generating highly reactive free radicals and Reactive Oxygen Species (ROS)[2]. This oxidative stress causes DNA cleavage and halts cell division by interfering with FtsZ protein polymerization[3]. Proof of Causality: When the N-oxide groups are removed, the resulting N-deoxy metabolites show a complete loss of antibacterial activity (MIC > 128 µg/mL)[2],[4].

  • Non-Oxidized Quinoxalines: Derivatives like 2,3-bis(phenylamino)quinoxalines and quinoxalin-2(1H)-ones do not undergo bioreduction. Instead, they act via direct target inhibition, such as inhibiting bacterial DNA gyrase. In in vitro assays, promising quinoxalin-2(1H)-one derivatives demonstrated DNA gyrase IC50 values (10.93–26.18 µM) comparable to the fluoroquinolone standard, Ciprofloxacin[5].

Mechanism QdNO Quinoxaline 1,4-di-N-oxide (Prodrug Scaffold) Reductase Bacterial Reductases (Aerobic / Anaerobic) QdNO->Reductase Cellular Uptake ROS Free Radicals & ROS (Oxidative Stress) Reductase->ROS Bioreduction (N-oxide cleavage) DNA DNA Cleavage & Cell Division Arrest ROS->DNA FtsZ Inhibition & Macromolecule Damage

Figure 1: Bioreduction signaling pathway and mechanism of action for Quinoxaline 1,4-di-N-oxides.

Quantitative Antimicrobial Spectrum (Comparative Data)

The following tables synthesize quantitative Minimum Inhibitory Concentration (MIC) data across various quinoxaline classes.

Table 1: Comparative Efficacy Against ESKAPE Pathogens

Non-oxidized derivatives show remarkable potency against Gram-positive MDR strains, whereas QdNOs maintain a broad spectrum including Gram-negative efficacy.

Compound ClassSpecific DerivativeTarget PathogenMIC (µg/mL)Mechanism / NotesRef
QdNO Cyadox (CYA)Escherichia coli4.0Bioreduction / ROS generation[6],[2]
QdNO Olaquindox (OLA)Clostridium perfringens1.0Potent against anaerobic bacteria[6]
2,3-disubstituted Compound 25MRSA0.25 - 0.5Comparable to Vancomycin; prevents biofilms[7]
2,3-disubstituted Compound 31VRE (E. faecalis)0.25 - 1.0Overcomes vancomycin resistance[7]
Quinoxalin-2(1H)-one Compound 4aStaphylococcus aureus0.97 - 15.6DNA gyrase inhibition[5]
Table 2: Anti-Mycobacterial Activity

QdNOs are uniquely positioned for tuberculosis treatment because their bioreduction pathway allows them to target non-replicating persistent (NRP) bacteria residing in low-oxygen granulomas[8],[9].

CompoundStrain / ConditionMIC (µg/mL)Ref
Quinoxaline-2-carboxylate 1,4-di-N-oxide (Cmpd 7)M. tuberculosis H37Rv (Aerobic)0.24[8]
Quinoxaline-2-carboxylate 1,4-di-N-oxide (Cmpd 7)M. tuberculosis H37Rv (Anaerobic/LORA)0.42[8]
Isopropyl ester of quinoxaline 1,4-di-N-oxide (T-069)M. tuberculosis H37Rv0.08[9]
n-propyl ester of quinoxaline 1,4-di-N-oxide (T-089)NRP M. tuberculosis0.15[9]

Experimental Methodologies: Self-Validating Protocols

To ensure scientific integrity, the protocols used to evaluate these compounds must be self-validating. Below are the field-proven workflows for assessing quinoxaline derivatives.

Protocol A: CLSI Broth Microdilution for MIC/MBC Determination

This protocol quantifies the potency and differentiates between bacteriostatic and bactericidal activity. Per CLSI guidelines, an MBC/MIC ratio of 1–2 indicates bactericidal behavior, while a ratio ≥8 indicates bacteriostatic behavior[3].

  • Inoculum Standardization: Prepare a bacterial suspension in Mueller-Hinton Broth (MHB) equivalent to a 0.5 McFarland standard. Dilute to achieve a final well concentration of 5×105 CFU/mL[6].

    • Causality & Validation: Standardizing the Multiplicity of Infection (MOI) prevents the "inoculum effect," where an artificially high bacterial load falsely inflates the MIC.

  • Serial Microdilution: Prepare 2-fold serial dilutions of the quinoxaline derivative in a 96-well microtiter plate[1]. Include a positive growth control (broth + bacteria) and a negative sterility control (broth only).

  • Incubation: Incubate plates at 37°C for 16–18 hours under appropriate atmospheric conditions (aerobic or 85% N2/10% H2/5% CO2 for anaerobic testing)[2].

  • MIC Determination: Identify the lowest concentration well with no visible/optical growth[1].

  • MBC Determination: Plate 100 µL from the clear MIC wells onto agar. The MBC is the lowest concentration that kills ≥99.9% of the initial bacterial population[2].

    • Causality & Validation: Plating the clear wells ensures the MIC read is not a false positive for bacterial death, strictly differentiating static growth inhibition from true cidal activity.

Protocol Inoculum 1. Inoculum Standardization (0.5 McFarland, 5x10^5 CFU/mL) Dilution 2. Serial Microdilution (Test Compound in Broth) Inoculum->Dilution Standardized MOI Incubation 3. Incubation (37°C, 16-18 hours) Dilution->Incubation 96-well plate MIC 4. MIC Determination (Lowest Conc. w/ No Visible Growth) Incubation->MIC Visual/Optical Read Plating 5. Agar Plating (Sample clear wells) MIC->Plating Differentiate Static vs Cidal MBC 6. MBC Determination (≥99.9% Bacterial Kill Rate) Plating->MBC Colony Counting

Figure 2: Self-validating CLSI broth microdilution workflow for MIC and MBC determination.

Protocol B: Intracellular ROS Quantification (Validating QdNO Mechanism)

To prove that a novel QdNO derivative functions via bioreduction, we must quantify the resulting oxidative stress[2].

  • Treatment: Expose the bacterial culture to the QdNO at 0.5×, 1×, and 2× MIC for a defined time course at 37°C[2].

  • Probe Incubation: Resuspend cells in PBS containing 10 µM 2',7'-dichlorofluorescein-diacetate (DCFH-DA) and incubate in the dark for 40 minutes[2].

    • Causality & Validation: DCFH-DA is cell-permeable. Once inside, bacterial esterases cleave the diacetate, trapping the probe. Only in the presence of ROS (generated by QdNO bioreduction) is the probe oxidized into the highly fluorescent DCF.

  • Fluorescence Readout: Analyze using a microplate reader (Excitation: 490 nm, Emission: 530 nm)[2]. Include an N-deoxy quinoxaline analog as a negative control to validate that ROS generation is strictly dependent on the N-oxide moieties.

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Reactant of Route 1
Quinoxaline-2,3-dicarboxylic acid
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Quinoxaline-2,3-dicarboxylic acid
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